Cas no 2439-92-1 (4-phenyl-1,2-oxazole)
4-Phenyl-1,2-oxazole is a heterocyclic compound featuring a five-membered oxazole ring substituted with a phenyl group at the 4-position. This structure imparts unique reactivity and stability, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its oxazole core is known for contributing to diverse biological activities, while the phenyl group enhances lipophilicity and structural versatility. The compound is particularly useful in the development of agrochemicals, medicinal chemistry, and materials science due to its robust chemical framework. Its synthetic accessibility and functional group compatibility further underscore its utility in constructing complex molecular architectures.
4-phenyl-1,2-oxazole structure
Product Name:4-phenyl-1,2-oxazole
4-phenyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 4-phenyl-
- 4-PHENYLISOXAZOLE
- 4-Phenylisoxazol
- 4-Phenyl-isoxazol
- 4-phenyl-isoxazole
- AC1MBG8Z
- AG-E-72558
- CTK1A1091
- SureCN3577755
- 4-phenyl-1, 2-oxazole
- CS-0234067
- SCHEMBL3577755
- CHEMBL4172771
- FT-0692571
- 2439-92-1
- DTXSID00372794
- CAA43992
- D85550
- BDBM50321334
- EN300-138480
- 4-phenyl-1,2-oxazole
- AKOS004901213
-
- Inchi： 1S/C9H7NO/c1-2-4-8(5-3-1)9-6-10-11-7-9/h1-7H
- InChI Key： KEVAZWIBJQZOHC-UHFFFAOYSA-N
- SMILES： O1C=C(C=N1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 145.05281
- Monoisotopic Mass: 145.052763847g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 121
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
4-phenyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P321938-10mg |
4-phenyl-1,2-oxazole |
2439-92-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P321938-50mg |
4-phenyl-1,2-oxazole |
2439-92-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | P321938-100mg |
4-phenyl-1,2-oxazole |
2439-92-1 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM413688-1g |
Isoxazole, 4-phenyl- |
2439-92-1 | 95%+ | 1g |
$592 | 2023-01-06 | |
| Enamine | EN300-153629-0.05g |
4-phenyl-1,2-oxazole |
2439-92-1 | 95% | 0.05g |
$101.0 | 2023-02-14 | |
| Enamine | EN300-153629-0.1g |
4-phenyl-1,2-oxazole |
2439-92-1 | 95% | 0.1g |
$152.0 | 2023-02-14 | |
| Enamine | EN300-153629-0.25g |
4-phenyl-1,2-oxazole |
2439-92-1 | 95% | 0.25g |
$216.0 | 2023-02-14 | |
| Enamine | EN300-153629-0.5g |
4-phenyl-1,2-oxazole |
2439-92-1 | 95% | 0.5g |
$407.0 | 2023-02-14 | |
| Enamine | EN300-153629-1.0g |
4-phenyl-1,2-oxazole |
2439-92-1 | 95% | 1.0g |
$528.0 | 2023-02-14 | |
| Enamine | EN300-153629-2.5g |
4-phenyl-1,2-oxazole |
2439-92-1 | 95% | 2.5g |
$1034.0 | 2023-02-14 |
4-phenyl-1,2-oxazole Related Literature
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1. On the base catalysed ring opening of 3-unsubstituted isoxazoles. Derivatives of 4- and 5-phenylisoxazoleAngola De Munno,Vincenzo Bertini,Francesco Lucchesini J. Chem. Soc. Perkin Trans. 2 1977 1121
-
2. 658. Conjugation in unsaturated systems containing heteroatoms. Part I. The phenylisoxazolesGiuseppe Del Re J. Chem. Soc. 1962 3324
-
Shravankumar Kankala,Ravinder Vadde,Chandra Sekhar Vasam Org. Biomol. Chem. 2011 9 7869
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4. 571. Conjugation in unsaturated systems containing hetero-atoms. Part II. Refined treatment of isoxazole, the phenylisoxazoles, and the benzisoxazolesGaston Berthier,Giuseppe Del Re J. Chem. Soc. 1965 3109
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5. Rates and products from thermolysis of 5-azidoisoxazoles in solutionGerrit L'abbé,Leonard Dyall,Kathleen Meersman,Wim Dehaen J. Chem. Soc. Perkin Trans. 2 1996 2111
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